4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine

• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: [4-(pyridin-2-ylmethyl)morpholin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H21N3O2S/c19-15(18-6-9-21-10-7-18)14-12-17(5-8-20-14)11-13-3-1-2-4-16-13/h1-4,14H,5-12H2
• InChI Key: UDADEGPIBDOTEQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC=N2)C(=O)N3CCSCC3

Description

4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine is a complex organic compound that features a pyridine ring, a thiomorpholine ring, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine typically involves multi-step organic reactions. One common method involves the coupling of a pyridine derivative with a thiomorpholine derivative under specific reaction conditions. The reaction may require the use of catalysts, solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives of the compound.

Scientific Research Applications

4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities and interactions with biological molecules.

Medicine: Research may focus on its potential therapeutic properties and use in drug development.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other derivatives of pyridine, thiomorpholine, and morpholine. Examples include:

• 2-(1-Methyl-1H-pyrazol-4-yl)morpholine
• 4-[(4-Bromo-3-methyl-1H-pyrazol-1-yl)acetyl]morpholine

Uniqueness

4-[(Pyridin-2-yl)methyl]-2-(thiomorpholine-4-carbonyl)morpholine is unique due to its specific combination of functional groups and rings, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.